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Berkeley, CA - In the late 1930s, amidst a flurry of groundbreaking research in nuclear physics,
a discovery of profound significance unfolded at the University of California, Berkeley. The
collaborative efforts of chemist Glenn T. Seaborg and physicist John J. Livingood led to the
identification and characterization of Cobalt-60, a radioactive isotope that would later become
a cornerstone of medical radiotherapy and industrial applications. This in-depth guide revisits
the historical context of this pivotal discovery, detailing the experimental protocols and
guantitative data that heralded a new era in the application of radioisotopes.

The discovery of Cobalt-60 was a product of the burgeoning field of nuclear science, made
possible by the technological prowess of the newly constructed cyclotrons at Berkeley. Working
within the intellectual crucible of the Radiation Laboratory, Seaborg and Livingood
systematically investigated the products of nuclear reactions, contributing to the discovery of
numerous radioisotopes. Their work on cobalt, culminating in a 1941 publication in the Physical
Review, provided the definitive identification of Cobalt-60.[1]

The Experimental Heart: The 37-Inch Cyclotron

At the core of their research was the 37-inch cyclotron at Berkeley, a powerful particle
accelerator for its time. This instrument was capable of accelerating deuterons (a heavy isotope
of hydrogen) to energies of 8 million electron volts (MeV).[2][3] These high-energy deuterons
were instrumental in inducing nuclear reactions.
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Production and Identification: A Symphony of
Physics and Chemistry

The production of Cobalt-60 was achieved through the bombardment of the stable cobalt
isotope, Cobalt-59, with slow neutrons. The experimental workflow was a testament to the
interdisciplinary collaboration between Livingood and Seaborg.
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Experimental workflow for the discovery of Cobalt-60.

Livingood was responsible for the cyclotron operations, which involved directing a beam of
high-energy deuterons onto a beryllium target to produce a flux of neutrons. These neutrons
then irradiated a sample of stable Cobalt-59. Following the bombardment, Seaborg undertook
the meticulous task of chemical separation.[4] This crucial step involved dissolving the
irradiated target material and employing chemical techniques to isolate the newly formed
radioactive cobalt from the original target material and any other reaction byproducts.

The radioactive properties of the isolated cobalt sample were then analyzed by Livingood using
a Lauritsen quartz fiber electroscope.[4][5] This sensitive instrument allowed for the
measurement of the rate of radioactive decay and the penetrating power of the emitted
radiation.

Nuclear Reaction Pathway
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The fundamental process underlying the production of Cobalt-60 in these experiments was
neutron capture. A nucleus of stable Cobalt-59 absorbs a neutron, transforming it into the
heavier, unstable isotope Cobalt-60.
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Nuclear reaction pathway for the production and decay of Cobalt-60.

Quantitative Data from the Discovery Era

Through careful and repeated measurements, Livingood and Seaborg were able to
characterize the key radioactive properties of Cobalt-60. Their findings are summarized in the
table below. It is important to note that these early measurements were remarkably accurate,
laying the groundwork for the future application of this radioisotope.
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Property Reported Value (1941) Modern Accepted Value
Half-life 5.3 years 5.2714 years

Beta (™) Radiation Energy ~0.3 MeV 0.318 MeV (max)

Gamma (y) Radiation Energies ~1.1 MeV and ~1.3 MeV 1.173 MeV and 1.332 MeV

Data compiled from Livingood
and Seaborg's 1941 Physical
Review article and current

nuclear data.[1][6]

The Chemical Separation Protocol

While the 1941 paper does not provide a detailed, step-by-step protocol for the chemical
separation of cobalt, the general principles of radiochemistry at the time and Seaborg's known
expertise suggest a multi-stage process. This likely involved precipitation and co-precipitation
techniques to separate the minute quantities of radioactive cobalt from the bulk of the target
material. The process would have been guided by the known chemistry of cobalt and the other
elements present. Seaborg was a master of these "ultramicrochemical” techniques, which were
essential for handling and identifying the tiny amounts of radioactive material produced in the
cyclotron.[7]

Significance and Legacy

The discovery and characterization of Cobalt-60 by Seaborg and Livingood was a landmark
achievement in nuclear science. It not only expanded the known chart of nuclides but also
provided a powerful new tool for science and medicine. The relatively long half-life and the
energetic gamma rays emitted by Cobalt-60 made it an ideal source for teletherapy, a form of
external beam radiation therapy for cancer treatment that became widespread in the 1950s. Its
industrial applications in sterilization and radiography further underscore the enduring impact of
this fundamental discovery made in the laboratories of Berkeley over eight decades ago.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [The Dawn of a Nuclear Age: Unraveling the Discovery
of Cobalt-60]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206103#historical-context-of-the-discovery-of-
cobalt-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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